Cas no 1788678-80-7 (4-[4-(1-methylimidazol-4-yl)sulfonylpiperazin-1-yl]-6-(1,2,4-triazol-1-yl)pyrimidine)

• Product Name: 4-[4-(1-methylimidazol-4-yl)sulfonylpiperazin-1-yl]-6-(1,2,4-triazol-1-yl)pyrimidine
• CAS No: 1788678-80-7
• MF: C₁₄H₁₇N₉O₂S
• MW: 375.408879041672
• CID: 5366955
• Update Time: 2025-10-30

4-[4-(1-methylimidazol-4-yl)sulfonylpiperazin-1-yl]-6-(1,2,4-triazol-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-[4-(1-methylimidazol-4-yl)sulfonylpiperazin-1-yl]-6-(1,2,4-triazol-1-yl)pyrimidine

• Inchi： 1S/C14H17N9O2S/c1-20-7-14(18-11-20)26(24,25)22-4-2-21(3-5-22)12-6-13(17-9-16-12)23-10-15-8-19-23/h6-11H,2-5H2,1H3
• InChI Key： LQEAHCCZRQLZKT-UHFFFAOYSA-N
• SMILES： C1N=C(N2C=NC=N2)C=C(N2CCN(S(C3=CN(C)C=N3)(=O)=O)CC2)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 4-[4-(1-methylimidazol-4-yl)sulfonylpiperazin-1-yl]-6-(1,2,4-triazol-1-yl)pyrimidine

4-[4-(1-Methylimidazol-4-yl)sulfonylpiperazin-1-yl]-6-(1,2,4-triazol-1-yl)pyrimidine: A Comprehensive Overview

4-[4-(1-Methylimidazol-4-yl)sulfonylpiperazin-1-yl]-6-(1,2,4-triazol-1-yl)pyrimidine, also known by its CAS number 1788678-80-7, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which are widely studied due to their versatile applications in drug discovery and material science. The structure of this compound is characterized by a pyrimidine ring system substituted with a sulfonyl-piperazine group and a 1,2,4-triazole moiety, making it a unique candidate for exploring novel chemical reactivity and biological activity.

The synthesis of this compound involves a series of well-established organic reactions, including nucleophilic substitution, condensation reactions, and cyclization processes. The integration of the sulfonyl group with the piperazine ring introduces significant electronic and steric effects, which can influence the compound's reactivity and selectivity in various chemical transformations. Recent studies have highlighted the importance of such functional groups in enhancing the bioavailability and stability of pharmaceutical agents.

One of the most promising applications of 4-[4-(1-Methylimidazol-4-yl)sulfonylpiperazin-1-yl]-6-(1,2,4-triazol-1-yl)pyrimidine lies in its potential as a building block for drug development. Pyrimidine derivatives are known for their ability to interact with biological targets such as kinases, proteases, and nucleic acids. The presence of the 1,2,4-triazole group further enhances the compound's ability to act as a hydrogen bond donor or acceptor, which is crucial for molecular recognition in biological systems.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound with various protein targets. For instance, molecular docking studies have revealed that this compound exhibits strong binding interactions with certain kinase domains, suggesting its potential as an inhibitor in cancer therapy. Furthermore, its solubility properties have been optimized through structural modifications, making it a viable candidate for oral drug delivery.

In addition to its pharmacological applications, this compound has also been explored for its role in materials science. The pyrimidine core provides a rigid framework that can be utilized in constructing supramolecular assemblies or coordination polymers. The sulfonyl group contributes to hydrogen bonding capabilities, which are essential for self-assembling structures. Recent research has demonstrated that this compound can form stable two-dimensional networks under specific solvent conditions, opening new avenues for nanotechnology applications.

The study of CAS No. 1788678-80-7 has also led to insights into its photochemical properties. The conjugated system within the molecule allows for efficient light absorption in the visible spectrum. This property has been leveraged in developing new materials for optoelectronic devices such as organic light-emitting diodes (OLEDs). Researchers have reported enhanced luminous efficiency when this compound is incorporated into OLED architectures due to its favorable electronic transitions.

In conclusion, 4-[4-(1-Methylimidazol-4-yl)sulfonylpiperazin-1-yl]-6-(1,2,4-triazol